Cas no 1105208-55-6 (2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide)

2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide structure

1105208-55-6 structure

Product Name:2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide

CAS No:1105208-55-6

MF:C₂₀H₂₃N₅O₂S

MW:397.493922472

CID:6594224

PubChem ID:30859754

Update Time:2024-01-16

2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
- 2-[[5-(1-ethyl-2-oxopyridin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
- 1105208-55-6
- 2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide
- AKOS024507604
- F5337-0339
- VU0642517-1
- Inchi： 1S/C20H23N5O2S/c1-4-14-8-10-15(11-9-14)21-17(26)13-28-20-23-22-18(24(20)3)16-7-6-12-25(5-2)19(16)27/h6-12H,4-5,13H2,1-3H3,(H,21,26)
- InChI Key： QLEDVSCPSZQHQP-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1N(C)C(C2=CC=CN(CC)C2=O)=NN=1

Computed Properties

Exact Mass: 397.15724617g/mol
Monoisotopic Mass: 397.15724617g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 630
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 105Å²

2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide Pricemore >>

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Life Chemicals	F5337-0339-2μmol	2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	1105208-55-6	2μmol	$57.0	2023-09-10
Life Chemicals	F5337-0339-5μmol	2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	1105208-55-6	5μmol	$63.0	2023-09-10
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Life Chemicals	F5337-0339-20μmol	2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	1105208-55-6	20μmol	$79.0	2023-09-10
Life Chemicals	F5337-0339-1mg	2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	1105208-55-6	1mg	$54.0	2023-09-10
Life Chemicals	F5337-0339-2mg	2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	1105208-55-6	2mg	$59.0	2023-09-10
Life Chemicals	F5337-0339-3mg	2-{[5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	1105208-55-6	3mg	$63.0	2023-09-10
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